N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-4-nitrobenzamide hydrochloride

• IUPAC Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)-4-nitrobenzamide;hydrochloride
• InChI: InChI=1S/C21H21ClN4O4S.ClH/c1-14-2-7-17(22)19-18(14)23-21(31-19)25(9-8-24-10-12-30-13-11-24)20(27)15-3-5-16(6-4-15)26(28)29;/h2-7H,8-13H2,1H3;1H
• InChI Key: ZFPADMGUXWYYHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)Cl)SC(=N2)N(CCN3CCOCC3)C(=O)C4=CC=C(C=C4)[N+](=O)[O-].Cl
• Molecular Formula: C21H22Cl2N4O4S
• Molecular Weight: 497.4 g/mol

Description

N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-4-nitrobenzamide hydrochloride is a useful research compound. Its molecular formula is C21H22Cl2N4O4S and its molecular weight is 497.39. The purity is usually 95%.
BenchChem offers high-quality N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-4-nitrobenzamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-4-nitrobenzamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Reactions

• Studies on the synthesis of heterocyclic compounds illustrate the complexity and versatility of reactions involving similar benzamide and thiazol derivatives. For instance, the preparation and structural elucidation of various nitrobenzamides and their reactions provide a foundational understanding of the chemical behavior of these compounds under different conditions, which is essential for developing new pharmaceuticals and materials (Plescia et al., 1978).

Pharmaceutical Applications

• The development of novel compounds with potential therapeutic uses often involves derivatives of benzamides and thiazols. For example, the synthesis and antimicrobial activity evaluation of 4-nitroso and 4-diazopyrazole derivatives highlight the ongoing search for new medications to combat infections (Daidone et al., 1992).

Material Science and Engineering

• In the realm of material science, the manipulation of molecular structures to tune mechanical behavior showcases the innovative applications of chemical compounds in developing new materials. Co-crystals of theophylline, for instance, demonstrate the impact of chemical composition on physical properties, which could inform the design of materials with specific mechanical characteristics (Kakkar et al., 2018).

Biochemical Research

• The biochemical effects of thiazoles and their analogues on cellular processes, such as apoptosis in colorectal tumor cells, provide insights into the potential therapeutic applications of these compounds. Research into the structure-function relationship of thiazolide-induced apoptosis highlights the importance of molecular design in developing drugs that target specific cellular pathways (Brockmann et al., 2014).